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Compound of Interest

Compound Name: Thymine-d4

Cat. No.: B1484518

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety data and handling precautions for
Thymine-d4. The information is intended to support researchers, scientists, and drug
development professionals in the safe and effective use of this deuterated nucleobase. This
guide summarizes key quantitative data, outlines detailed experimental protocols for handling,
and provides visual workflows for safety and comprehension.

Chemical and Physical Properties

Thymine-d4 is a deuterated form of the pyrimidine nucleobase, thymine. In this isotopologue,
four hydrogen atoms have been replaced by deuterium. It is commonly used as an internal
standard in mass spectrometry-based research for the quantification of thymine.

Table 1: Quantitative Data for Thymine-d4
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Property Value Source(s)
Chemical Formula CsH2DaN20:2 [1]
Molecular Weight 130.1 g/mol [1]

CAS Number 156054-85-2 [1]
Appearance White crystalline solid/powder [2]

Melting Point 316-317 °C [3]

Boiling Point 335 °C (decomposes)

Solubility in Water

3.82 g/L (for non-deuterated
thymine)

Solubility in Organic Solvents

- DMSO: ~3 mg/mL - Ethanol:
~2 mg/mL (for non-deuterated
thymine) - DMF: ~20 mg/mL

(for non-deuterated thymine)

Density

1.223 g/cm3 (calculated for

non-deuterated thymine)

Vapor Pressure

Not available

Safety Data Sheet (SDS) Summary

The following is a summary of the key safety information for Thymine-d4, compiled from

various supplier Safety Data Sheets.

Hazard Identification

Thymine-d4 is generally not classified as a hazardous substance. However, as with any

chemical, it should be handled with care. Potential hazards include:

o Eye Contact: May cause eye irritation.

o Skin Contact: May cause skin irritation upon prolonged or repeated contact.

 Inhalation: May cause respiratory tract irritation if inhaled as a dust.
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 Ingestion: May be harmful if swallowed.

First-Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.

o Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing. Get
medical attention if irritation develops or persists.

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.

 Ingestion: Wash out mouth with water. Do NOT induce vomiting. Get medical attention.

Fire-Fighting Measures

» Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.

e Hazardous Combustion Products: May produce carbon oxides (CO, COz2) and nitrogen
oxides (NOx) upon combustion.

Handling and Storage

e Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide
appropriate exhaust ventilation at places where dust is formed.

o Storage: Keep container tightly closed in a dry and well-ventilated place. Recommended
storage temperature is -20°C.

Personal Protective Equipment (PPE)

» Eye/Face Protection: Wear chemical safety goggles.
» Skin Protection: Wear protective gloves and a lab coat.

o Respiratory Protection: Use a NIOSH-approved dust mask if handling large quantities or if
dust formation is likely.
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Toxicological Information

Specific toxicological studies on Thymine-d4 are limited. The toxicological properties are
expected to be similar to those of non-deuterated thymine. Deuteration may alter the
pharmacokinetic profile of a compound, potentially affecting its metabolic stability and toxicity.
However, without specific data for Thymine-d4, a cautious approach is recommended.

The toxicity of nucleoside analogues, a class of compounds to which thymine is related, can be
cell- and tissue-specific, often linked to their uptake and metabolism. Some nucleoside
analogues have been associated with mutagenic properties.

Experimental Protocols for Safe Handling

The following protocols are designed to ensure the safe handling of Thymine-d4 in a
laboratory setting, from receipt to disposal.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.
 Verification: Confirm that the product name, CAS number, and quantity match the order.

o Storage: Store the container in a designated, well-ventilated, and secure area, at the
recommended temperature of -20°C. The storage location should be clearly labeled.

Preparation of Stock Solutions

o Personal Protective Equipment: Wear appropriate PPE, including a lab coat, gloves, and
safety goggles.

» Weighing: Weigh the required amount of Thymine-d4 in a chemical fume hood or a balance
enclosure to minimize dust inhalation.

e Dissolving: Add the appropriate solvent (e.g., DMSO) to the solid in a suitable container. If
necessary, use sonication to aid dissolution.

e Labeling: Clearly label the solution with the compound name, concentration, solvent, date of
preparation, and your initials.
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» Storage: Store the stock solution at the recommended temperature, protected from light if
necessary.

Use in Experiments

o Work Area: Conduct all work with Thymine-d4 in a designated and well-ventilated area, such
as a chemical fume hood.

o Spill Prevention: Use a disposable bench liner to contain any potential spills.

o Cross-Contamination: Use dedicated equipment (pipettes, tips, etc.) to avoid cross-
contamination.

Waste Disposal

e Segregation: Segregate waste contaminated with Thymine-d4 from other laboratory waste
streams.

» Solid Waste: Dispose of contaminated solid waste (e.qg., pipette tips, gloves, vials) in a
clearly labeled, sealed container for chemical waste.

» Liquid Waste: Collect liquid waste containing Thymine-d4 in a labeled, leak-proof container.

» Disposal Route: Dispose of all waste in accordance with local, state, and federal regulations.
Consult your institution's Environmental Health and Safety (EHS) department for specific
guidelines. Do not dispose of down the drain unless explicitly permitted by your institution's
EHS.

Visual Guides

The following diagrams, created using the DOT language, illustrate key safety and handling
workflows.
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Safety Data Sheet (SDS)
for Thymine-d4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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